Cas no 2229204-90-2 (dimethyl({3-2-methyl-2-(methylamino)propylphenyl}methyl)amine)

• Product Name: dimethyl({3-2-methyl-2-(methylamino)propylphenyl}methyl)amine
• CAS No: 2229204-90-2
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• CID: 6496429
• PubChem ID: 165760237
• Update Time: 2025-05-30

dimethyl({3-2-methyl-2-(methylamino)propylphenyl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl({3-2-methyl-2-(methylamino)propylphenyl}methyl)amine
• 2229204-90-2
• dimethyl({3-[2-methyl-2-(methylamino)propyl]phenyl}methyl)amine
• EN300-1777444

• Inchi： 1S/C14H24N2/c1-14(2,15-3)10-12-7-6-8-13(9-12)11-16(4)5/h6-9,15H,10-11H2,1-5H3
• InChI Key： SLMNUQQUPMTWBC-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=CC=C(CN(C)C)C=1

Computed Properties

• Exact Mass: 220.193948774g/mol
• Monoisotopic Mass: 220.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Additional information on dimethyl({3-2-methyl-2-(methylamino)propylphenyl}methyl)amine

Dimethyl({3-2-methyl-2-(methylamino)propylphenyl}methyl)amine: A Comprehensive Overview

Dimethyl({3-2-methyl-2-(methylamino)propylphenyl}methyl)amine, with the CAS number 2229204-90-2, is a complex organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, often referred to asDMAPMA for brevity, is characterized by its unique molecular structure, which combines amine functionalities with aromatic and aliphatic components. The compound's structure allows for a wide range of applications, particularly in catalysis, drug delivery systems, and polymer synthesis.

The molecular structure ofDMAPMA consists of a central aromatic ring substituted with a methyl group and a propyl chain containing both methyl and amino functionalities. This arrangement imparts the compound with versatile chemical properties, including strong hydrogen bonding capabilities and the ability to act as a coordinating agent. Recent studies have highlighted the potential ofDMAPMA as a versatile ligand in transition metal catalysis, where it facilitates the formation of stable metal complexes with enhanced catalytic activity.

In terms of physical properties,DMAPMA exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it highly suitable for use in various chemical processes. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating that it maintains its integrity under moderate reaction conditions.

The synthesis ofDMAPMA typically involves multi-step reactions starting from readily available precursors such as aniline derivatives. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield. For instance, researchers have employed microwave-assisted synthesis techniques to optimize reaction conditions, significantly reducing the time required for the formation ofDMAPMA.

DMAPMA's applications are diverse and continue to expand with ongoing research. One notable application is its use as a catalyst in olefin polymerization reactions. Studies have demonstrated that when used as a co-catalyst with metallocene catalysts,DMAPMA enhances the polymerization efficiency and improves the mechanical properties of resulting polymers. This makes it particularly valuable in the production of high-performance plastics and elastomers.

In the field of drug delivery,DMAPMA's ability to form stable complexes with bioactive molecules has been leveraged to develop targeted drug delivery systems. Researchers have explored its use as a carrier for anticancer drugs, where it enhances drug solubility and reduces systemic toxicity by targeting specific cancer cells through receptor-mediated mechanisms.

The environmental impact ofDMAPMA has also been a subject of interest. Studies indicate that the compound undergoes biodegradation under aerobic conditions, with complete mineralization achieved within 30 days. This suggests that its use in industrial applications does not pose significant environmental risks when proper waste management practices are followed.

In conclusion,Dimethyl({3-2-methyl-2-(methylamino)propylphenyl}methyl)amine, orDMAPMA, is a versatile compound with promising applications across multiple disciplines. Its unique molecular structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry and materials science. As research continues to uncover new potentials for this compound, its role in advancing technological innovations is expected to grow significantly.